Cas no 2167415-01-0 (3-(cyclohex-1-en-1-yl)-1-propylpiperidine)

• Product Name: 3-(cyclohex-1-en-1-yl)-1-propylpiperidine
• CAS No: 2167415-01-0
• MF: C₁₄H₂₅N
• MW: 207.355004072189
• CID: 5958292
• PubChem ID: 165733372
• Update Time: 2025-06-22

3-(cyclohex-1-en-1-yl)-1-propylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohex-1-en-1-yl)-1-propylpiperidine
• 2167415-01-0
• EN300-1587156

• Inchi： 1S/C14H25N/c1-2-10-15-11-6-9-14(12-15)13-7-4-3-5-8-13/h7,14H,2-6,8-12H2,1H3
• InChI Key： UULPFHMXOZFWCA-UHFFFAOYSA-N
• SMILES： N1(CCC)CCCC(C2=CCCCC2)C1

Computed Properties

• Exact Mass: 207.198699802g/mol
• Monoisotopic Mass: 207.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 3.2Ų

Additional information on 3-(cyclohex-1-en-1-yl)-1-propylpiperidine

Introduction to 3-(cyclohex-1-en-1-yl)-1-propylpiperidine (CAS No. 2167415-01-0)

3-(cyclohex-1-en-1-yl)-1-propylpiperidine, identified by its Chemical Abstracts Service (CAS) number 2167415-01-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The compound’s molecular architecture, featuring a cyclohexene moiety linked to a propyl-substituted piperidine ring, suggests intriguing pharmacological properties that make it a subject of intense interest among researchers.

The nomenclature of this compound adheres to the strict guidelines set forth by the International Union of Pure and Applied Chemistry (IUPAC), ensuring clarity and precision in its identification. The term 3-(cyclohex-1-en-1-yl)-1-propylpiperidine precisely describes the substitution pattern and connectivity of the atoms within the molecule. This systematic naming convention is crucial in chemical communication, as it allows researchers worldwide to unambiguously refer to the compound, facilitating collaboration and reproducibility in scientific studies.

In recent years, there has been a growing emphasis on developing novel psychoactive substances that modulate central nervous system (CNS) activity. Among these, piperidine derivatives have emerged as a privileged scaffold due to their ability to interact with various neurotransmitter receptors. The structural features of 3-(cyclohex-1-en-1-yl)-1-propylpiperidine, particularly the presence of a cyclohexene ring, contribute to its potential as an intermediate in synthesizing compounds with therapeutic relevance. The cyclohexene moiety can introduce conformational flexibility, which may influence binding affinity and selectivity when interacting with biological targets.

Current research in medicinal chemistry increasingly focuses on leveraging computational methods and high-throughput screening to identify promising candidates for further development. The molecular structure of 3-(cyclohex-1-en-1-yl)-1-propylpiperidine has been subjected to virtual screening using molecular docking simulations to evaluate its interaction with enzymes and receptors implicated in neurological disorders. Preliminary findings suggest that this compound may exhibit properties relevant to conditions such as depression, anxiety, and neurodegenerative diseases, although further experimental validation is necessary.

The synthesis of 3-(cyclohex-1-en-1-yl)-1-propylpiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies often include cyclization reactions to form the piperidine ring and alkylation steps to introduce the propyl substituent. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and energy consumption. These improvements align with the broader goals of green chemistry, emphasizing environmentally responsible practices in drug development.

The pharmacological profile of 3-(cyclohex-1-en-1-yl)-1-propylpiperidine is still under investigation, but its structural analogs have provided valuable insights into potential mechanisms of action. For instance, related piperidine derivatives have been explored for their effects on serotonin receptors (5-HT receptors), which play a critical role in mood regulation. The unique combination of substituents in 3-(cyclohex-1-en-1-yl)-propyl-piperidine may confer distinct pharmacokinetic properties, including solubility, metabolic stability, and distribution within the body.

In addition to its potential as a lead compound for drug development, 3-(cyclohexen-l -en-l -yI)-propvl-pipcvridine may serve as a valuable tool in chemical biology studies. Its well-defined structure allows researchers to probe specific interactions within biological systems, aiding in the understanding of receptor-ligand binding dynamics. Such studies are fundamental for designing molecules with enhanced efficacy and reduced side effects.

The regulatory landscape surrounding novel chemical entities necessitates rigorous evaluation before clinical application can be considered. While 3-(cyclohexen-l -en-l -yI)-propvl-pipcvridine does not currently fall under strict regulatory controls associated with hazardous substances, its development must adhere to Good Manufacturing Practices (GMP) and undergo thorough toxicological assessments. These measures ensure that any future pharmaceutical applications are safe and effective for human use.

The future direction of research on 3-(cyclohexen-l -en-l -yI)-propvl-pipcvridine3-(cyclohexen-l -en-l -yI)-propvl-pipcvridine